Cas no 96097-14-2 (Ethanol,2-(nonylphenoxy)-, hydrogen sulfate, ammonium salt (9CI))
96097-14-2 structure
Product Name:Ethanol,2-(nonylphenoxy)-, hydrogen sulfate, ammonium salt (9CI)
CAS No:96097-14-2
MF:C17H31NO5S
MW:361.496744394302
CID:804873
PubChem ID:138397140
Update Time:2025-04-19
Ethanol,2-(nonylphenoxy)-, hydrogen sulfate, ammonium salt (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanol,2-(nonylphenoxy)-, hydrogen sulfate, ammonium salt (9CI)
- ammonium 2-(nonylphenoxy)ethyl sulphate
- azanium,2-(2-nonylphenoxy)ethyl sulfate
- 96097-14-2
- DTXSID10914664
- 2-(2-Nonylphenoxy)ethyl hydrogen sulfate--ammonia (1/1)
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- Inchi: 1S/C17H28O5S.H3N/c1-2-3-4-5-6-7-8-11-16-12-9-10-13-17(16)21-14-15-22-23(18,19)20;/h9-10,12-13H,2-8,11,14-15H2,1H3,(H,18,19,20);1H3
- InChI Key: QNYKCQMJRGWFMX-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OCCOC1C=CC=CC=1CCCCCCCCC.N
Computed Properties
- Exact Mass: 361.19229426g/mol
- Monoisotopic Mass: 361.19229426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 13
- Complexity: 377
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.2Ų
Ethanol,2-(nonylphenoxy)-, hydrogen sulfate, ammonium salt (9CI) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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